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This guide provides a comprehensive technical overview of 1-Methoxyphenazine, a key
heterocyclic compound. Intended for researchers, chemists, and professionals in drug
development, this document delves into its fundamental properties, synthesis, chemical
reactivity, and burgeoning applications. A clear distinction is drawn between 1-
Methoxyphenazine and its widely used quaternary salt, 1-Methoxy-5-methylphenazinium
methyl sulfate (1-methoxy PMS), to provide a nuanced understanding of their respective roles
in scientific research.

Core Identification and Physicochemical Properties

1-Methoxyphenazine is a derivative of phenazine, a dibenzo-annulated pyrazine. Its core
structure consists of a planar tricyclic system with a methoxy group substituted at the 1-
position. This seemingly simple modification imparts specific electronic properties that influence
its reactivity and utility as a chemical intermediate.

Table 1: Physicochemical Properties of 1-Methoxyphenazine
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Property Value Source(s)
CAS Number 2876-17-7 [1]
Molecular Formula C13H10N20 [1]
Molecular Weight 210.24 g/mol [1]
Appearance Light yellow to orange

powder/crystal
Melting Point 171-173 °C
IUPAC Name 1-methoxyphenazine [1]
Synonyms Phenazine, 1-methoxy- [1]

Synthesis of 1-Methoxyphenazine: A Detailed
Protocol

The synthesis of 1-Methoxyphenazine is classically achieved through the oxidative
condensation of an o-phenylenediamine with a substituted catechol derivative. The following
protocol is adapted from a well-established procedure, providing a reliable method for
laboratory-scale synthesis.[2]

Causality of Experimental Choices:

o Oxidizing Agent: Lead dioxide (PbO2) is employed as a potent but selective oxidizing agent.
Its role is to facilitate the oxidative cyclization of the reaction intermediates to form the
phenazine ring system.

e Solvent: Dry benzene is used as the reaction solvent due to its inert nature and its ability to
azeotropically remove water that may be formed during the reaction, driving the equilibrium
towards product formation.

e Reactants: Pyrogallol monomethyl ether serves as the source of the methoxy-substituted
benzene ring, while o-phenylenediamine provides the second aromatic ring and the nitrogen
atoms for the pyrazine core.
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Experimental Protocol: Synthesis of 1-
Methoxyphenazine

o Preparation of the Oxidizing Agent Suspension: In a suitable reaction vessel, suspend 200 g
(0.42 mole) of powdered lead dioxide in 3 L of dry benzene.[2]

¢ Addition of Pyrogallol Monomethyl Ether: To this suspension, add a solution of 10 g (0.07
mole) of pyrogallol monomethyl ether in benzene.[2] Agitate the mixture vigorously for 10-20
minutes. The reddish-brown solid is then filtered.[2]

» Condensation Reaction: To the filtrate, immediately add a solution of 6 g (0.055 mole) of o-
phenylenediamine in 500 ml of benzene with mechanical stirring.[2]

» Reaction Monitoring and Work-up: The reaction mixture is stirred, and the progress can be
monitored by thin-layer chromatography. Upon completion, the mixture is filtered to remove
any remaining solids.

 Purification: The crude product in the filtrate is purified by column chromatography on silica
gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure
1-Methoxyphenazine.
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Synthesis workflow for 1-Methoxyphenazine.

Chemical Reactivity and Derivatives

The chemical reactivity of 1-Methoxyphenazine is centered around the phenazine core and
the methoxy substituent.

» Demethylation: The methoxy group can be cleaved to yield 1-hydroxyphenazine, a
biologically active natural product. This is typically achieved by refluxing with a strong acid
like hydrobromic acid.[2] This demethylation is a critical step in the synthesis of other

important phenazine derivatives, including the antibiotic pyocyanine.[2]

¢ N-Alkylation and Oxidation: The nitrogen atoms in the phenazine ring can be alkylated and
oxidized. A prominent example is the formation of 1-Methoxy-5-methylphenazinium methyl
sulfate (1-methoxy PMS, CAS: 65162-13-2). This quaternary ammonium salt is a vital tool in
biochemistry and diagnostics.[3][4]
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The Important Derivative: 1-Methoxy-5-
methylphenazinium methyl sulfate (1-methoxy PMS)

While 1-Methoxyphenazine itself has applications, its derivative, 1-methoxy PMS, is more
widely utilized in research settings. It is crucial to understand its function as it is often
contextually linked to the parent compound.

1-methoxy PMS is a photochemically stable electron mediator.[4] This stability is a significant
advantage over the more light-sensitive phenazine methosulfate (PMS). Its primary application
is in coupled enzymatic assays to quantify the activity of NAD(P)H-dependent
dehydrogenases.

Mechanism of Action in Assays: 1-methoxy PMS acts as an intermediate electron carrier,
accepting electrons from NAD(P)H (produced by the dehydrogenase) and transferring them to
a final electron acceptor, typically a tetrazolium salt (e.g., WST-8, XTT). The reduction of the
tetrazolium salt results in the formation of a colored formazan dye, which can be quantified
spectrophotometrically.
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Electron mediation by 1-methoxy PMS in enzyme assays.

Applications in Research and Development
1-Methoxyphenazine

+ Agrochemical Potential: Phenazine compounds, including 1-Methoxyphenazine, have
shown potential in agricultural applications for the prevention of plant diseases and insect
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pests.[5] Their antimicrobial properties make them candidates for the development of novel
biopesticides.

Synthetic Intermediate: As demonstrated, 1-Methoxyphenazine is a crucial intermediate in
the synthesis of other biologically active phenazines.[2] This role as a building block is
significant in medicinal chemistry and drug discovery, where the phenazine scaffold is
explored for anticancer and antimicrobial activities.[5]

1-Methoxy-5-methylphenazinium methyl sulfate (1-
methoxy PMS)

Enzyme Assays: It is extensively used for the colorimetric determination of lactate
dehydrogenase (LDH), succinate dehydrogenase, and other NAD(P)H-dependent enzymes
of diagnostic importance.[6]

Cell Viability and Cytotoxicity Assays: Assays employing 1-methoxy PMS and a tetrazolium
salt (like WST-8) are common for measuring cell proliferation and cytotoxicity in drug
screening. The amount of formazan produced is directly proportional to the number of viable,
metabolically active cells.

Reactive Oxygen Species (ROS) Induction: 1-methoxy PMS can induce the formation of
active oxygen species, which is a property being explored in various biological studies.[7]

Spectral Characterization Data

Access to spectral data is essential for the unambiguous identification and quality control of 1-

Methoxyphenazine.

Mass Spectrometry (MS): The mass spectrum of 1-Methoxyphenazine shows a molecular
ion peak corresponding to its molecular weight, confirming the compound's identity.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectra provide
detailed information about the chemical environment of the protons and carbon atoms in the
molecule, respectively. These spectra are crucial for structural elucidation and purity
assessment.[9]

Safety and Handling
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For 1-Methoxy-5-methylphenazinium methyl sulfate, it is advised to avoid contact with skin and
eyes, and to use it in a well-ventilated area.[10] Standard laboratory safety protocols, including
the use of personal protective equipment (PPE) such as gloves and safety glasses, should be

followed when handling 1-Methoxyphenazine and its derivatives. It is important to consult the
specific Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion

1-Methoxyphenazine is a valuable heterocyclic compound with a well-defined synthesis and
clear utility as a chemical intermediate. While its direct biological applications are an area of
ongoing research, its derivative, 1-methoxy PMS, has become an indispensable tool in modern
biochemistry and cell biology. The continued exploration of the phenazine scaffold promises to
uncover new applications for these versatile molecules in medicine and agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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